(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-(4-methylphenyl)prop-2-enamide

• Molecular Formula: C22H25NO4S
• Molecular Weight: 399.5 g/mol
• IUPAC Name: (E)-N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]-3-(4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C22H25NO4S/c1-17-3-5-18(6-4-17)9-12-22(24)23(20-13-14-28(25,26)16-20)15-19-7-10-21(27-2)11-8-19/h3-12,20H,13-16H2,1-2H3/b12-9+
• InChI Key: NEEVXLUNKSYJOY-FMIVXFBMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)N(CC2=CC=C(C=C2)OC)C3CCS(=O)(=O)C3
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)N(CC2=CC=C(C=C2)OC)C3CCS(=O)(=O)C3

Description

This compound is a prop-2-enamide derivative featuring a conjugated (2E)-alkene backbone. Key structural components include:

• 4-Methoxybenzyl group: An electron-donating substituent that influences electronic distribution and metabolic stability.
• 4-Methylphenyl group: A hydrophobic moiety contributing to lipophilicity and membrane permeability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared to three analogs (Table 1), highlighting substituent-driven variations in physicochemical and biological properties.

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Formula	Molar Mass (g/mol)	Notable Features
(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-3-(4-methylphenyl)prop-2-enamide (Target)	4-Methoxybenzyl, 4-Methylphenyl	Not explicitly provided	—	Balanced lipophilicity and polarity; methoxy group enhances metabolic stability.
(2E)-N-(4-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide ()	4-Chlorobenzyl, Phenyl	—	—	Chlorine increases electronegativity, potentially improving target binding but reducing solubility .
(2E)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-N-(4-methoxyphenyl)prop-2-enamide ()	2-Chloro-6-fluorophenylmethoxy, 4-Methoxyphenyl	C23H19ClFNO3	411.85	Dual halogenation (Cl, F) enhances polarity and may improve CNS penetration; methoxyphenyl aids solubility .

Pharmacokinetic and Bioactivity Trends

• Electron Effects : The 4-methoxybenzyl group in the target donates electrons via resonance, contrasting with the electron-withdrawing 4-chlorobenzyl in . This difference may alter binding affinity in electron-sensitive targets (e.g., kinases) .
• Halogenation : ’s dual Cl/F substituents enhance dipole interactions and metabolic resistance compared to the target’s single methyl group, though at the cost of synthetic complexity .

Research Findings and Implications

• Its lack of halogens may reduce off-target toxicity compared to and .
• Analog : The chloro substituent may improve potency in enzyme inhibition assays but could limit solubility in aqueous environments, necessitating formulation optimization .
• Analog : Fluorine’s electronegativity and small atomic radius enhance binding precision in hydrophobic pockets, making it a candidate for CNS-targeted therapies .